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Compound of Interest

Compound Name: JC2-11

Cat. No.: B12398964 Get Quote

JC2-11, a benzylideneacetophenone derivative, is a synthetic chalcone compound utilized in

laboratory research for its antioxidant and anti-inflammatory properties. As with any laboratory

chemical, adherence to proper handling and disposal protocols is paramount to ensure

personnel safety and environmental protection. This document provides essential guidance for

researchers, scientists, and drug development professionals on the proper disposal procedures

for JC2-11, based on the safety profiles of related chalcone compounds.

Physicochemical Data of Structurally Related
Compound
Since specific data for JC2-11 is not readily available, the following table summarizes the

physicochemical properties of its parent compound, benzylideneacetophenone (chalcone), to

provide an indication of its characteristics.
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Property Value

Molecular Formula C15H12O

Molar Mass 208.26 g/mol

Appearance Yellow Granular Powder

Melting Point 55-59°C

Boiling Point 345-348°C (with slight decomposition)

Flash Point >110°C (>230°F)

Solubility
Soluble in ether, chloroform, carbon disulfide,

and benzene. Slightly soluble in alcohol.

Experimental Protocols: Safe Handling and Disposal
Workflow
Proper disposal of JC2-11 must be conducted in accordance with local, regional, and national

hazardous waste regulations. The following workflow provides a step-by-step guide for the safe

handling and disposal of JC2-11 and similar chalcone derivatives in a laboratory setting.
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Safe Handling of JC2-11

Disposal Procedures

1. Wear Appropriate PPE
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

2. Use in a Well-Ventilated Area
- Fume Hood Recommended

Proceed to

3. Avoid Contact and Inhalation
- Do not ingest

- Avoid breathing dust

Maintain

4. Collect Waste
- Place in a designated, labeled, and sealed container.

After use

5. Segregate Chemical Waste
- Do not mix with incompatible materials.

Ensure

6. Consult Regulations
- Refer to institutional and local hazardous waste guidelines.

Before final disposal

7. Dispose via Approved Vendor
- Transfer to an authorized chemical waste disposal facility.

Follow

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of JC2-11.
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Step-by-Step Disposal Procedures
Personal Protective Equipment (PPE): Before handling JC2-11, all personnel must wear

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[1][2]

Waste Collection:

All solid waste contaminated with JC2-11 (e.g., weighing papers, contaminated gloves,

pipette tips) should be collected in a designated, leak-proof, and clearly labeled hazardous

waste container.

Solutions containing JC2-11 should be collected in a separate, sealed, and appropriately

labeled liquid waste container. The container should be made of a material compatible with

the solvents used.

Do not dispose of JC2-11 down the drain or in regular trash.[3][4]

Waste Segregation: Store the JC2-11 waste container separately from incompatible

chemicals.[5][6] As a general guideline for chalcones, avoid mixing with strong oxidizing

agents.[1][7]

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the name of the chemical (JC2-11), and any other components of the waste mixture.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,

away from heat and sources of ignition, while awaiting pickup.[1][6][7]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[3][6] Chemical waste generators are responsible for ensuring that waste is

classified and disposed of in accordance with all applicable regulations.[3]

Spill Cleanup: In the event of a spill, use absorbent material to contain the substance.[1][7]

Scoop the material into a designated hazardous waste container.[1][7] Ensure the area is

then decontaminated. For significant spills, contact your institution's EHS office immediately.

[6]
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Signaling Pathway and Experimental Workflow
Visualization
The following diagram illustrates the experimental workflow for studying the effect of JC2-11 on

inflammasome activation, a key application of this compound.

Experimental Workflow: JC2-11 Effect on Inflammasome Activation

1. Cell Culture
(e.g., Macrophages)

2. Priming Step
(e.g., with LPS)

Prepare cells

3. Treatment
- Add JC2-11

- Add Inflammasome Activator

Prime cells

4. Incubation

Allow reaction

5. Analysis
- ELISA (e.g., for IL-1β)

- Western Blot (e.g., for Caspase-1)

Collect samples

6. Results Interpretation

Analyze data

Click to download full resolution via product page
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Caption: Experimental workflow for JC2-11 inflammasome studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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